4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid

• IUPAC Name: 4-amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid
• InChI: InChI=1S/C10H7FN2O2S/c11-6-3-1-5(2-4-6)8-7(12)9(10(14)15)16-13-8/h1-4H,12H2,(H,14,15)
• InChI Key: UWVZJPQYRGOTSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NSC(=C2N)C(=O)O)F
• Molecular Formula: C10H7FN2O2S
• Molecular Weight: 238.24 g/mol

Description

4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid (4-AFTCA) is a novel organic compound with a broad range of applications in the fields of organic chemistry, medicinal chemistry, and biochemistry. It is a white crystalline solid with a molecular formula of C9H6FNO2S and a molecular weight of 213.22 g/mol. 4-AFTCA has been extensively studied due to its unique properties that make it an ideal candidate for a wide range of scientific research applications.

Scientific Research Applications

4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid has been used in a wide range of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid has been used as a reagent for the synthesis of a variety of compounds, including heterocyclic compounds, amino acids, and peptides. In medicinal chemistry, 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid has been used as a starting material for the synthesis of a variety of drugs, including anti-inflammatory drugs and antifungal drugs. In biochemistry, 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid has been used as a reagent for the synthesis of a variety of biologically active compounds, including enzymes and peptides.

Mechanism of Action

Target of Action

Similar compounds such as 4-amino-3-(4-fluorophenyl)butanoic acid and 4-Fluorophenibut are known to interact with GABA receptors, suggesting a potential target for this compound.

Pharmacokinetics

Similar compounds such as 4-amino-3-(4-fluorophenyl)butanoic acid are known to be prodrugs that are hydrolyzed in vivo , which could provide some insight into the potential pharmacokinetics of this compound.

Advantages and Limitations for Lab Experiments

4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid has a number of advantages and limitations for laboratory experiments. One of the main advantages of 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid is its low cost, which makes it an attractive option for laboratory experiments. Additionally, 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid is a versatile compound that can be used in a variety of reactions, making it a useful reagent for a wide range of experiments. However, 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid is a hazardous compound and should be handled with care in the laboratory.

Future Directions

The potential applications of 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid in scientific research are vast, and there are a number of potential future directions for the compound. One potential future direction is the development of new synthetic methods for the synthesis of 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid. Additionally, 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid could be used in the synthesis of a variety of drugs and biologically active compounds, as well as in the development of new catalysts and reagents for organic synthesis. Furthermore, 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid could be used in the development of new biocatalysts and biosensors, as well as in the development of new materials for medical and industrial applications. Finally, 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid could be used in the development of new analytical methods for the characterization of organic compounds.

Synthesis Methods

4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid can be synthesized through a variety of methods, including the reaction of 4-fluorobenzaldehyde with aqueous ammonia followed by the addition of thiourea. This reaction yields a white solid product with a yield of up to 95%. Additionally, 4-Amino-3-(4-fluorophenyl)-1,2-thiazole-5-carboxylic acid can be synthesized through the reaction of 4-fluorobenzaldehyde with thiourea in the presence of a base, such as potassium carbonate, and a catalyst, such as titanium(IV) chloride. This method yields a white solid product with a yield of up to 95%.